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Compound of Interest

Compound Name: Elacridar Hydrochloride

Cat. No.: B1662870 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Elacridar Hydrochloride, a P-glycoprotein (P-gp)

and breast cancer resistance protein (BCRP) inhibitor. Adherence to these protocols is critical

for personnel safety and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Elacridar Hydrochloride with

appropriate care. While not classified as a hazardous substance under GHS, good laboratory

practices should always be observed.[1]

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and lab coats to prevent skin and eye contact.[2]

Ventilation: Ensure adequate ventilation when handling the solid powder form to avoid dust

formation.[2]

Spill Management: In case of a spill, sweep up the solid material and shovel it into a suitable,

labeled container for disposal. Avoid creating dust.[2]

Step-by-Step Disposal Protocol
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The disposal of Elacridar Hydrochloride must comply with local, regional, and national

hazardous waste regulations.[2] The following steps provide a general framework for its proper

disposal.

Waste Characterization: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste.[2] Given that Elacridar Hydrochloride
may cause long-lasting harmful effects to aquatic life, it should be treated as a chemical

waste product.[3] The toxicological properties have not been fully investigated, warranting a

cautious approach.[2]

Containerization:

Place waste Elacridar Hydrochloride, including contaminated materials like gloves or

paper towels, into a designated and compatible hazardous waste container.[4] The

container must be in good condition, leak-proof, and have a secure screw cap.[4][5]

Do not overfill the container; leave at least one inch of headroom to allow for expansion.[5]

Solid chemical wastes should be stored in their original container if possible, and tagged

with a hazardous waste label.[4]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Elacridar Hydrochloride."[4][6]

Include the date when the waste was first added to the container.[6]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is

close to the point of generation and under the control of laboratory personnel.[5][6][7]

Ensure the storage area is well-ventilated.[7]

Store incompatible chemicals separately. Elacridar Hydrochloride is incompatible with

strong acids and oxidizing agents.[2]
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Disposal:

Do not dispose of Elacridar Hydrochloride in the regular trash or down the drain.[3][8] It

should not be allowed to enter the sewage system or ground water.[3]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EH&S) department or a licensed chemical waste management company.[6][9] These

entities are equipped to handle and dispose of chemical waste in accordance with all

applicable regulations.[6]

Summary of Elacridar Hydrochloride Properties
The following table summarizes key data for Elacridar Hydrochloride, relevant to its handling

and disposal.

Property Data Citation

Physical State Solid Powder [2]

Appearance Yellow [2]

Molecular Formula C34 H33 N3 O5 [2]

Molecular Weight 563.65 g/mol [2]

Incompatible Materials Strong acids, Oxidizing agents [2]

Ecological Hazard
May cause long lasting harmful

effects to aquatic life.
[3]

Disposal Recommendation

Do not dispose with household

garbage or allow into sewage

system.

[3]

Elacridar Hydrochloride Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Elacridar Hydrochloride waste.
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In the Laboratory EH&S / Waste Management

Waste Elacridar Hydrochloride Generated Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Place in a Labeled,
Compatible Waste Container

Label with 'Hazardous Waste'
and Chemical Name

Store in Designated
Satellite Accumulation Area

Schedule Waste Pickup with
Environmental Health & Safety (EH&S)

Transport by Licensed
Waste Management Professional

Final Disposal at a Permitted
Facility in Accordance with
Local/National Regulations

Compliant Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Elacridar Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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